Cas no 470-99-5 (2-Cyclohexen-1-ol,3,5,5-trimethyl-)

• Product Name: 2-Cyclohexen-1-ol,3,5,5-trimethyl-
• CAS No: 470-99-5
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD00001554
• CID: 329861
• Update Time: 2026-05-14

2-Cyclohexen-1-ol,3,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-ol,3,5,5-trimethyl-
• 3,5,5-Trimethyl-2-cyclohexen-1-ol
• 3,5,5-trimethylcyclohex-2-en-1-ol
• (+/-)-3,5,5-trimethyl-2-cyclohexen-1-ol
• 2-Cyclohexen-1-ol,3,5,5-trimethyl
• 3,5,5-trimethyl-2-cyclohexenol
• 3,5,5-trimethyl-cyclohex-2-en-1-ol
• 3,5,5-trimethylcyclohexene-1-ol
• Isophorol
• 3,5,5-trimethyl-2-cyclohexen-1-o

• MDL： MFCD00001554
• Inchi： 1S/C9H16O/c1-7-4-8(10)6-9(2,3)5-7/h4,8,10H,5-6H2,1-3H3
• InChI Key： LDRWAWZXDDBHTG-UHFFFAOYSA-N
• SMILES： CC1CC(C)(C)CC(O)C=1

Computed Properties

• Exact Mass: 140.12000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.918 g/mL at 25 °C(lit.)
• Boiling Point: 79.4-81.45
• Flash Point: 176 °F
• Refractive Index: n20/D 1.472(lit.)
• PSA: 20.23000
• LogP: 2.11360
• Solubility: Not determined

2-Cyclohexen-1-ol,3,5,5-trimethyl- Security Information

• WGK Germany：3
• Safety Instruction： S23-S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols